BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 1,4-
Diethylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Diethylbenzene

Cat. No.: B043851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 1,4-Diethylbenzene. The information is presented in a structured format to
facilitate easy access and comparison of quantitative data. Detailed experimental
methodologies for the determination of key properties are also included, offering valuable
insights for laboratory practice.

Core Physical and Chemical Constants of 1,4-
Diethylbenzene

1,4-Diethylbenzene is an aromatic hydrocarbon with the chemical formula CioH1a4. It is a
colorless liquid with a characteristic aromatic odor.[1][2] The following tables summarize its key
physical and chemical constants.
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Identifier Value Source
IUPAC Name 1,4-diethylbenzene [3]

CAS Number 105-05-5 [3][41[5]
Molecular Formula C1oH14 [BI41[5][6]1[7]
Molecular Weight 134.22 g/mol [3161[7]
SMILES CCC1=CC=C(C=C1)CC [3][8]

InChi Key DSNHSQKRULAAEI- SI6E]

UHFFFAOYSA-N

Physical Property Value Conditions Source
Melting Point -42.83 °C [31[71191[10][11]
Boiling Point 183.7 °C at 760 mmHg [B17191101[11]
Density 0.862 g/mL at 25 °C [71[91[10][11][12]
Vapor Pressure 1.03 mmHg at 25 °C [3]
Flash Point 56 °C closed cup [1109]
Solubility in Water 24.8 mg/L at 25 °C [3]
Refractive Index 1.495 - 1.4967 at 20 °C [B17191110q[11]12]
LogP (Octanol/Water

” . 4.45 [3]
Partition Coefficient)
Autoignition

430 °C (806 °F) [AI31[71[11]

Temperature
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Thermodynamic Property Value Source

Standard liquid enthalpy of

i o -5863.08 to -5862.90 kJ/mol [6]
combustion (AcH°liquid)
Enthalpy of vaporization at
- 43.1 kJ/mol [6]
standard conditions (AvapH®)
Enthalpy of fusion at standard
14.5 kJ/mol [6]

conditions (AfusH®)

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of 1,4-
Diethylbenzene. These protocols are based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of a small liquid sample.
Apparatus:

e Thiele tube or melting point apparatus with a heating bath (e.g., mineral oil)

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube

» Rubber band or wire for attaching the test tube to the thermometer

e Heating source (Bunsen burner or hot plate)

Procedure:

o Asmall amount of 1,4-Diethylbenzene (a few drops) is placed into the small test tube.

» A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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e The test tube is attached to a thermometer using a rubber band or wire, ensuring the bulb of
the thermometer is level with the sample.

e The assembly is clamped so that it is immersed in the heating bath of a Thiele tube or a
melting point apparatus.

e The heating bath is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is adjusted to maintain a slow, steady stream of bubbles.
e The heat source is then removed, and the bath is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of 1,4-Diethylbenzene.

Determination of Melting Point

As 1,4-Diethylbenzene is a liquid at room temperature, its melting point is determined by
cooling the substance until it solidifies and then gently warming it.

Apparatus:

e Melting point apparatus with a cooling stage or a suitable cooling bath (e.g., dry ice/acetone)
o Thermometer (calibrated, low-temperature range)

e Capillary tubes

Procedure:

A sample of 1,4-Diethylbenzene is introduced into a capillary tube.

The capillary tube is placed in a cooling bath to freeze the sample.

Once solidified, the capillary tube is placed in a melting point apparatus.

The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as it approaches
the expected melting point.
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e The temperature at which the first drop of liquid appears is recorded as the initial melting
point.

e The temperature at which the entire solid has melted is recorded as the final melting point.
The melting range provides an indication of purity.

Determination of Density (Pychometer Method)

This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., 25°C) until it reaches thermal equilibrium.

e The water level is adjusted to the mark on the capillary, the outside is dried, and the mass of
the pycnometer filled with water is determined.

e The pycnometer is emptied, dried, and then filled with 1,4-Diethylbenzene.

e The process is repeated as with the water, and the mass of the pycnometer filled with 1,4-
Diethylbenzene at the same temperature is determined.
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» The density of 1,4-Diethylbenzene is calculated using the formula: Density = (mass of 1,4-
Diethylbenzene / mass of water) * density of water at the measurement temperature.

Determination of Refractive Index

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper
Procedure:

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o The prisms of the refractometer are cleaned with a suitable solvent and dried with lens
paper.

o Afew drops of 1,4-Diethylbenzene are placed on the lower prism using a dropper.
e The prisms are closed and the light source is adjusted to illuminate the field of view.

e The coarse and fine adjustment knobs are used to bring the dividing line between the light
and dark fields into sharp focus on the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale. The temperature should be recorded
as the refractive index is temperature-dependent.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical and Relational Diagrams

The following diagrams, created using the DOT language, illustrate key experimental workflows
and conceptual relationships relevant to the study of 1,4-Diethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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